![molecular formula C22H19ClN4O B2739025 4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide CAS No. 899746-26-0](/img/structure/B2739025.png)
4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide” is a complex organic molecule. It contains a pyrazolopyridine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in organic chemistry and are often biologically active .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyrazolopyridine ring and the attachment of the various substituents. One common method for synthesizing pyrazolopyridines involves a sequence of condensation and cyclization reactions .Molecular Structure Analysis
The molecular structure of this compound would be determined by techniques such as X-ray crystallography . This would provide information about the arrangement of the atoms in the molecule and the lengths and angles of the chemical bonds .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. For example, the compound might undergo Suzuki–Miyaura coupling, a widely-used reaction in organic chemistry that forms carbon-carbon bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by experimental measurements .Scientific Research Applications
Heterocyclic Chemistry and Drug Design
Compounds related to "4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide" have been extensively studied for their potential in drug design and medicinal applications. For instance, pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, indicating the significance of such compounds in developing new therapeutic agents (Rahmouni et al., 2016).
Antioxidant, Antitumor, and Antimicrobial Activities
Studies have shown that pyrazolopyridine derivatives exhibit significant antioxidant, antitumor, and antimicrobial activities, suggesting their potential use in the treatment and prevention of various diseases. For example, certain pyrazolopyridine compounds showed high activity against liver and breast cell lines, indicating their potential as antitumor agents (El‐Borai et al., 2013).
Material Science and Polymer Synthesis
The chemical structure and properties of compounds like "this compound" also find applications in material science, particularly in the synthesis of novel polyamides. These polymers, containing pyridyl moieties, exhibit good thermal properties and solubility in polar solvents, making them suitable for various industrial applications (Faghihi & Mozaffari, 2008).
Molecular Interaction Studies
Understanding the molecular interactions of similar compounds with biological receptors is crucial for drug development. Research on compounds like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide provides insights into their binding with cannabinoid receptors, aiding in the design of receptor-specific drugs with potential therapeutic benefits (Shim et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
Future research on this compound might involve further studies of its synthesis, properties, and biological activity. This could include developing more efficient methods for its synthesis, studying its behavior in various chemical reactions, and testing its activity against various biological targets .
properties
IUPAC Name |
4-chloro-N-(2,6-dimethylphenyl)-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19ClN4O/c1-13-8-7-9-14(2)20(13)25-22(28)17-12-24-21-18(19(17)23)15(3)26-27(21)16-10-5-4-6-11-16/h4-12H,1-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJPZIFIJCPGYNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=CN=C3C(=C2Cl)C(=NN3C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.